Cas no 62584-63-8 (Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-)

• Product Name: Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
• CAS No: 62584-63-8
• MF: C₂₂H₁₅NO₂
• MW: 325.360005617142
• CID: 439142
• PubChem ID: 71384940
• Update Time: 2025-04-19

Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-oxo-3-(4-phenoxyphenyl)-1-propenyl]-
• 4-[3-oxo-3-(4-phenoxyphenyl)prop-1-enyl]benzonitrile
• 4-[3-Oxo-3-(4-phenoxyphenyl)prop-1-en-1-yl]benzonitrile
• 62584-63-8
• DTXSID50807187

• Inchi： 1S/C22H15NO2/c23-16-18-8-6-17(7-9-18)10-15-22(24)19-11-13-21(14-12-19)25-20-4-2-1-3-5-20/h1-15H
• InChI Key： WONAHFAXLXXVHR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(C=CC2C=CC(C#N)=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 325.11035
• Monoisotopic Mass: 325.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09